Cas no 204587-85-9 (Benzoic acid, 4-[(2S)-2,6-dimethylheptyl]-)

• Product Name: Benzoic acid, 4-[(2S)-2,6-dimethylheptyl]-
• CAS No: 204587-85-9
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 3895395
• Update Time: 2025-04-07

Benzoic acid, 4-[(2S)-2,6-dimethylheptyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2S)-2,6-dimethylheptyl]-

• Inchi： 1S/C16H24O2/c1-12(2)5-4-6-13(3)11-14-7-9-15(10-8-14)16(17)18/h7-10,12-13H,4-6,11H2,1-3H3,(H,17,18)/t13-/m0/s1
• InChI Key： LREQQZFUNIUEQB-ZDUSSCGKSA-N
• SMILES： C(O)(=O)C1=CC=C(C[C@@H](C)CCCC(C)C)C=C1

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±21.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)